Cas no 1805562-07-5 (Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1805562-07-5
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 4946159
• Update Time: 2025-05-20

Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H14F2N2O2/c1-2-19-12(18)5-8-3-9(6-16)11(7-17)10(4-8)13(14)15/h3-4,13H,2,5,7,17H2,1H3
• InChI Key： ZEYNOIGLNBBBDA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1CN)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate

Introduction to Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805562-07-5)

Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805562-07-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate is composed of an ethyl ester group, an aminomethyl moiety, a cyano group, and a difluoromethyl substituent. These functional groups contribute to the compound's unique reactivity and biological activity. The presence of the cyano group and difluoromethyl substituent imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group in Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate is particularly noteworthy for its potential to enhance the lipophilicity and metabolic stability of the molecule. This can be crucial for optimizing drug candidates for oral bioavailability and reducing metabolic degradation.

The synthesis of Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate typically involves a multi-step process that includes the formation of the cyano group, introduction of the difluoromethyl substituent, and final esterification to form the ethyl ester. One common approach involves starting from a suitable aryl halide or nitrile, followed by sequential reactions to introduce the desired functional groups. For example, a typical synthetic route might involve the following steps:

• Nitration of an aryl halide to form a nitro intermediate.
• Reduction of the nitro group to an amine.
• Cyanation to introduce the cyano group.
• Introduction of the difluoromethyl substituent via a suitable fluorination reagent.
• Esterification with ethyl alcohol to form the final product.

In terms of biological activity, Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a potential lead for drug development. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent.

Moreover, the compound's unique structure has been explored for its potential as a scaffold for developing novel therapeutic agents. The presence of multiple functional groups allows for structural modifications that can fine-tune its biological activity and pharmacological properties. This flexibility is particularly valuable in drug design, where subtle changes in molecular structure can significantly impact efficacy and safety profiles.

In addition to its potential as a therapeutic agent, Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate has also been studied for its use as an intermediate in organic synthesis. Its versatile reactivity makes it a valuable building block for constructing more complex molecules with diverse applications in materials science and other fields.

The safety profile of Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate is another important consideration in its development and application. Preliminary toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for further investigation in preclinical and clinical settings. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in various applications.

In conclusion, Ethyl 4-aminomethyl-3-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805562-07-5) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and materials science.